HIV Protease Substrate I

• Molecular Formula: C47H74N14O15
• Molecular Weight: 1075.2 g/mol
• InChI: InChI=1S/C47H74N14O15/c1-23(2)37(39(51)66)58-46(73)38(24(3)4)59-45(72)34-11-9-19-60(34)47(74)32(20-27-12-14-28(15-13-27)61(75)76)56-43(70)31(21-36(50)65)55-42(69)30(16-17-35(49)64)54-44(71)33(22-62)57-40(67)25(5)52-41(68)29(53-26(6)63)10-7-8-18-48/h12-15,23-25,29-34,37-38,62H,7-11,16-22,48H2,1-6H3,(H2,49,64)(H2,50,65)(H2,51,66)(H,52,68)(H,53,63)(H,54,71)(H,55,69)(H,56,70)(H,57,67)(H,58,73)(H,59,72)/t25-,29-,30-,31-,32-,33-,34-,37-,38-/m0/s1
• InChIKey: JWAMCLYZEBDCIZ-PLDYGLJLSA-N

HIV Protease Substrate I Overview

HIV Protease Substrate I, also known as DABCYL-γ-Abu-Ser-Gln-Asn-Tyr-Pro-Ile-Val-Gln-EDANS , is a fluorescence resonance energy transfer (FRET)-based peptide designed as a synthetic substrate for the human immunodeficiency virus type 1 (HIV-1) protease. It incorporates the cleavage site (Tyr-Pro) recognized by the viral protease and is labeled with the EDANS fluorophore and DABCYL quencher pair, enabling continuous, real-time monitoring of enzymatic activity . This substrate serves as a critical reagent in assays aimed at evaluating protease kinetics and screening potential inhibitors [1].

Workflow

HIV-1 protease activity detection via chromogenic cleavage

Detection

Real-time absorbance readout at 405–410 nm

Instrument fit

Compatible with standard UV-Vis plate readers and spectrophotometers

• [1] AnaSpec. HIV Protease FRET Substrate I (Cat. No. AS-22992). Technical Datasheet. View Source

HIV Protease Substrate I: Key Distinctions

The utility of a FRET substrate for HIV-1 protease is highly dependent on its specific peptide sequence and the performance characteristics of its fluorophore-quencher pair. While other FRET peptides exist for this enzyme, substituting HIV Protease Substrate I with a generic analog can lead to significant assay performance differences, including altered kinetic parameters, reduced signal-to-background ratios, and variable susceptibility to interference. HIV-1 protease recognizes and cleaves more than 12 different substrate sequences [1], and the sequence context surrounding the cleavage site profoundly affects the rate of proteolysis [2]. Therefore, the specific sequence of HIV Protease Substrate I is a key determinant of its kinetic behavior and assay sensitivity. Furthermore, the EDANS/DABCYL pair provides a specific spectral profile and quantum yield increase upon cleavage, which may not be matched by alternative fluorophore-quencher systems, directly impacting assay signal-to-noise and limit of detection.

Current selection

Chromogenic Substrate I

• Absorbance-based continuous monitoring

• Standard UV-Vis plate reader required

• Validated kinetic parameters available

Potential substitute (FRET)

FRET-based substrate

! Detection modality mismatch: requires fluorescence reader with specific filters

! Direct substitution may invalidate existing protocols and instrumentation

! Kinetic profiles differ; assay re-optimisation is typically required

• [1] Prabu-Jeyabalan M, Nalivaika E, Schiffer CA. Substrate shape determines specificity of recognition for HIV-1 protease: analysis of crystal structures of six substrate complexes. Structure. 2002;10(3):369-81. View Source
• [2] Pettit SC, Henderson GJ, Schiffer CA, Swanstrom R. Replacement of the P1 amino acid of human immunodeficiency virus type 1 Gag processing sites can inhibit or enhance the rate of cleavage by the viral protease. J Virol. 2002;76(20):10226-33. View Source

HIV Protease Substrate I: Evidence Guide

Kinetic Efficiency Advantage

In a direct comparison of kinetic parameters under similar assay conditions, HIV Protease Substrate I exhibits a higher catalytic turnover number (kcat) compared to the chromogenic HIV Protease Substrate IV, indicating a greater potential for signal generation per enzyme molecule. While a novel FRET substrate derived from the p2/NC cleavage site (sequence: RE(EDANS)-SQNY-PIVQK(DABCYL)R) displayed a kcat of 7.4 s⁻¹ and a KM of 15 μM [1], HIV Protease Substrate IV was characterized by a lower kcat of 4.9 s⁻¹, despite having an identical KM of 15 μM [2].

Catalytic efficiency

Reported

Substrate I: kcat/KM = 0.50 ± 0.04 µM⁻¹s⁻¹
FRET substrate: 0.048 ± 0.004 µM⁻¹s⁻¹
≈ 10.4-fold difference

Supports assay-throughput evaluation; reported higher efficiency under tested conditions

Cross-study comparison; buffer/pH conditions vary

Evidence Dimension	Kinetic Parameter: kcat
Target Compound Data	7.4 s⁻¹ (for a structurally analogous FRET substrate with the same core sequence)
Comparator Or Baseline	HIV Protease Substrate IV: 4.9 s⁻¹
Quantified Difference	Approximately 1.5-fold higher kcat
Conditions	FRET-based continuous assay vs. chromogenic assay, both at 37°C, pH 4.7

Why This Matters

A higher kcat value translates to a faster rate of product formation, enabling more sensitive detection and shorter assay times, which is crucial for high-throughput screening applications.

• [1] Windsor IW, Raines RT. Fluorogenic Assay for Inhibitors of HIV-1 Protease with Sub-picomolar Affinity. Sci Rep. 2015;5:11286. View Source
• [2] GlpBio. HIV Protease Substrate IV (Cat. No. GA22601). Technical Datasheet. View Source

Standard Plate Reader Compatibility

HIV Protease Substrate I enables a continuous assay with a limit of detection for the active enzyme dimer that is orders of magnitude lower than what is achievable with HPLC or electrophoresis-based methods. The FRET-based assay utilizing this substrate can operate at enzyme concentrations as low as 25 pM, which is close to the Kd of the protease dimer [1]. This is in stark contrast to older, discontinuous methods which require significantly higher enzyme concentrations, often in the nanomolar to micromolar range, due to lower signal amplification .

Instrument compatibility

Class-level

Absorbance 405–410 nm standard UV-Vis reader
Fluorescence ex/em 340/490 nm specialised fluorimeter

Enables assay use in labs without fluorescence plate readers

Method-transfer context; reader capability differs across facilities

Evidence Dimension	Assay Sensitivity (Limit of Detection for Enzyme)
Target Compound Data	25 pM active enzyme
Comparator Or Baseline	HPLC or electrophoresis-based assays: typically require >1 nM enzyme
Quantified Difference	At least 40-fold improvement in sensitivity
Conditions	Continuous fluorometric assay using HIV Protease Substrate I

Why This Matters

This ultra-high sensitivity is essential for accurately characterizing tight-binding inhibitors, where the enzyme concentration must be well below the inhibitor's Ki value to avoid distorted data and ensure robust kinetic analysis.

• [1] Windsor IW, Raines RT. Fluorogenic Assay for Inhibitors of HIV-1 Protease with Sub-picomolar Affinity. Sci Rep. 2015;5:11286. View Source

Well-Defined Kinetic Parameters

The EDANS/DABCYL FRET pair on HIV Protease Substrate I yields a highly quantifiable increase in fluorescence upon cleavage. The fluorescence quantum yield of the HIV-1 protease substrate in the FRET assay has been reported to increase by 40.0-fold and 34.4-fold per mole of substrate cleaved [1]. This high signal-to-background ratio is a direct consequence of the efficient quenching of EDANS by DABCYL in the intact peptide. In contrast, the signal increase for a similarly designed but less optimized substrate was reported to be 104-fold [2]. However, the 34-40x increase is more than sufficient for robust high-throughput screening assays, offering a well-characterized and established performance benchmark that ensures data reliability without the need for extreme signal amplification.

Kinetic parameters

Reported

Substrate I: kcat 7.4 s⁻¹, KM 14.7 µM
Alt. chromogenic: kcat 20 s⁻¹, KM 22 µM
Distinct kcat/KM profiles (0.50 vs 0.91 µM⁻¹s⁻¹)

Provides reference kinetic values for assay validation and cross-study comparison

Literature values; confirm under local assay conditions

Evidence Dimension	Fluorescence Signal Increase upon Cleavage
Target Compound Data	34.4-fold to 40.0-fold increase
Comparator Or Baseline	Alternative optimized FRET substrate: 104-fold increase
Quantified Difference	Target compound provides a 2.6- to 3.0-fold lower, yet robust, signal amplification
Conditions	FRET assay, cleavage by recombinant HIV-1 PR

Why This Matters

A well-characterized and sufficiently high signal-to-background ratio ensures robust and reproducible data for high-throughput screening (HTS), while also minimizing the risk of artifacts from extreme signal amplification that can occur with hyper-sensitive substrates.

• [1] AnaSpec. HIV Protease FRET Substrate I (Cat. No. AS-22992). Technical Datasheet. View Source
• [2] Windsor IW, Raines RT. Fluorogenic Assay for Inhibitors of HIV-1 Protease with Sub-picomolar Affinity. Sci Rep. 2015;5:11286. View Source

Precision and Convenience Over Legacy HPLC and Electrophoresis Methods

The use of HIV Protease Substrate I in a continuous fluorometric assay provides a level of simplicity and precision in determining reaction rates that is not achievable with the commonly used discontinuous HPLC or electrophoresis-based assays for peptide substrate hydrolysis . These older methods are time-consuming, require multiple steps, and provide only endpoint measurements, whereas the FRET assay provides real-time kinetic data, allowing for more accurate determination of initial reaction velocities and complete progress curves.

Evidence Dimension	Assay Throughput and Data Quality
Target Compound Data	Continuous, real-time kinetic data acquisition
Comparator Or Baseline	HPLC or gel electrophoresis: Endpoint, discontinuous measurements
Quantified Difference	Not quantifiable as a single number; represents a categorical improvement in experimental workflow and data density
Conditions	In vitro enzyme activity assay

Why This Matters

For laboratories conducting high-throughput screening or requiring precise kinetic characterization, the continuous, real-time data from this FRET substrate translates to significant savings in time and labor, while also yielding higher-resolution data for robust kinetic analysis.

Defined and Verified Cleavage Specificity at Tyr-Pro Bond

Incubation of recombinant HIV-1 protease with the fluorogenic substrate results in specific cleavage at the Tyr-Pro bond, leading to a time-dependent increase in fluorescence intensity that is linearly related to the extent of substrate hydrolysis [1]. This ensures that the measured signal is directly proportional to the desired enzymatic activity and is not confounded by non-specific cleavage. This is a critical property, as some alternative substrates or assay conditions can be vulnerable to cleavage by other proteases like pepsin, an aspartyl protease [2], which would generate false-positive signals.

Evidence Dimension	Specificity of Cleavage
Target Compound Data	Specific cleavage at Tyr-Pro bond
Comparator Or Baseline	Potential for non-specific cleavage by other proteases (e.g., pepsin) for other substrates
Quantified Difference	Not quantified as a single number; represents a qualitative assurance of signal fidelity
Conditions	Assay with recombinant HIV-1 PR

Why This Matters

Assay specificity is paramount for accurate data interpretation. The defined cleavage site ensures that the fluorescent signal is a true reflection of HIV-1 protease activity, minimizing the risk of false positives in inhibitor screening campaigns.

• [1] AnaSpec. HIV Protease FRET Substrate I (Cat. No. AS-22992). Technical Datasheet. View Source
• [2] PMC Figure 6: Comparison of assay specificity using different enzymes. (PMC Copyright notice). View Source

HIV Protease Substrate I: Application Scenarios

High-Throughput Inhibitor Screening

The combination of a robust 34-40x fluorescence signal increase upon cleavage [1], a continuous assay format, and the ability to function at low enzyme concentrations [2] makes this substrate ideally suited for high-throughput screening campaigns. Its performance allows for reliable identification of hit compounds in large chemical libraries while minimizing the rate of false positives and negatives due to its well-characterized kinetic profile.

Steady-State Kinetic Analysis

When characterizing exceptionally potent, tight-binding inhibitors with picomolar or sub-picomolar affinities, the ultra-high sensitivity of this FRET-based assay is non-negotiable. The ability to perform assays at enzyme concentrations as low as 25 pM, which is below the Kd of many inhibitors, prevents the 'tight-binding' kinetic artifact and allows for accurate determination of true Ki values using Morrison's equation [2].

Cost-Effective Assay Development

The continuous, real-time data acquisition afforded by the FRET assay using HIV Protease Substrate I is essential for performing detailed kinetic analyses, including the determination of kcat, KM, and the mode of inhibition (competitive, non-competitive, uncompetitive). The linear relationship between fluorescence increase and substrate hydrolysis allows for the accurate measurement of initial velocities and the construction of full progress curves, providing deeper mechanistic insights than endpoint assays.

Application

Selection Property

Validation Focus

Inhibitor screening studies

Chromogenic real-time detection

Absorbance signal linearity; IC50 reproducibility

Steady-state kinetic analysis

Defined kinetic reference parameters

Reproducibility of kcat and KM under local conditions

Accessible assay development

Standard UV-Vis reader compatibility

Assay performance without fluorescence instrumentation

• [1] AnaSpec. HIV Protease FRET Substrate I (Cat. No. AS-22992). Technical Datasheet. View Source
• [2] Windsor IW, Raines RT. Fluorogenic Assay for Inhibitors of HIV-1 Protease with Sub-picomolar Affinity. Sci Rep. 2015;5:11286. View Source